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Compound of Interest

Compound Name: (Rac)-MGV354

Cat. No.: B15571932 Get Quote

Application Notes and Protocols for (Rac)-
MGV354
(Rac)-MGV354 is the racemic mixture of MGV354, a potent activator of soluble guanylate

cyclase (sGC).[1][2] These application notes provide detailed protocols for the dissolution,

storage, and experimental use of (Rac)-MGV354 for researchers, scientists, and drug

development professionals.

Product Information
Property Value Source

CAS Number 1852495-86-3 [1][2][3]

Molecular Formula C35H37N5O3 [3][4]

Molecular Weight 575.70 g/mol [2][3][4]

Appearance Solid [1][2]

Biological Activity

Activator of soluble guanylate

cyclase (sGC). MGV354 has

EC50 values of <0.5 nM in

CHO cells and 5 nM in GTM-3

E cells.[1][2]
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Solubility and Dissolution Protocol
(Rac)-MGV354 is readily soluble in dimethyl sulfoxide (DMSO).[1][2][3][4]

Table 1: Solubility Data

Solvent Concentration Note

DMSO 100 mg/mL (173.70 mM)

Ultrasonic assistance is

recommended to ensure

complete dissolution.[1][2][4]

Protocol for Preparing a Stock Solution (100 mM in DMSO):

Weighing: Accurately weigh the desired amount of (Rac)-MGV354 solid in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of high-purity DMSO to achieve a 100 mM

concentration. For example, to prepare 1 mL of a 100 mM stock solution, dissolve 57.57 mg

of (Rac)-MGV354 in 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly. For complete dissolution, sonicate the mixture in

an ultrasonic water bath until the solution is clear.[1][2][4]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store as recommended below.

Table 2: Preparation of Stock Solutions

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.5757 mg 2.8785 mg 5.757 mg

5 mM 2.8785 mg 14.3925 mg 28.785 mg

10 mM 5.757 mg 28.785 mg 57.57 mg
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Note: The table is based on the molecular weight of 575.70 g/mol .

Storage and Stability
Proper storage of (Rac)-MGV354 is crucial to maintain its biological activity.

Table 3: Storage Conditions

Form
Storage
Temperature

Duration
Special
Instructions

Solid 4°C Long-term
Protect from light.[1]

[2]

In Solvent (DMSO) -80°C 6 months Protect from light.[1]

In Solvent (DMSO) -20°C 1 month Protect from light.[1]

Experimental Protocols
(Rac)-MGV354 acts as an sGC activator, which is involved in the nitric oxide (NO) signaling

pathway.[5][6] This pathway plays a crucial role in various physiological processes, including

the regulation of intraocular pressure.[5][6][7]

Experimental Workflow for In Vitro Studies:
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Preparation

Experiment

Analysis

Prepare (Rac)-MGV354 Stock Solution (e.g., 100 mM in DMSO)

Dilute stock solution to final working concentrations in cell culture medium

Culture target cells (e.g., CHO, GTM-3 E)

Treat cells with (Rac)-MGV354 for a defined period

Lyse cells and measure downstream signaling molecules (e.g., cGMP levels) Perform functional assays (e.g., cell viability, reporter gene assays)
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Figure 1. A generalized workflow for in vitro experiments using (Rac)-MGV354.

Signaling Pathway of (Rac)-MGV354:

(Rac)-MGV354 activates soluble guanylate cyclase (sGC), a key enzyme in the nitric oxide

(NO) signaling pathway.[5][6] The activation of sGC leads to the conversion of guanosine

triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[6] cGMP then acts as a

second messenger, activating downstream targets such as protein kinase G (PKG), which in

turn phosphorylates various proteins, leading to a cellular response.
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Figure 2. The signaling pathway activated by (Rac)-MGV354.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling (Rac)-MGV354.

Handle the compound in a well-ventilated area.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.
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(Rac)-MGV354 is for research use only and not for human or veterinary use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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